Cas no 851175-96-7 (2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 851175-96-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 2139392
• PubChem ID: 2535061
• Update Time: 2025-06-09

2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid
• EN300-11734
• AT38674
• MFCD06373471
• CHEMBL1576506
• SMR000243379
• MLS000416516
• 2-(2,4-dimethylphenyl)-5-methyltriazole-4-carboxylic acid
• DB-337494
• HMS2546B18
• 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylicacid
• SCHEMBL4786724
• AKOS000118471
• Z57980671
• 851175-96-7

• Inchi： 1S/C12H13N3O2/c1-7-4-5-10(8(2)6-7)15-13-9(3)11(14-15)12(16)17/h4-6H,1-3H3,(H,16,17)
• InChI Key： GLJDLAQFRVFTBM-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C2C=CC(C)=CC=2C)N=1)=O

Computed Properties

• Exact Mass: 231.100776666Da
• Monoisotopic Mass: 231.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 445.2±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid

Introduction to 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid (CAS No. 851175-96-7)

2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid, with the CAS number 851175-96-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities and chemical stability.

The molecular formula of 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid is C₁₃H₁₃N₃O₂, and it has a molecular weight of approximately 243.26 g/mol. The compound features a triazole ring with a carboxylic acid group and substituted aromatic rings, which contribute to its unique chemical properties and reactivity. The presence of the carboxylic acid group makes it an excellent candidate for various chemical reactions and functionalization processes.

In the realm of pharmaceutical research, 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid has shown promising potential as a lead compound for drug development. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant inhibition of COX-2 enzymes, which are key mediators of inflammation. This finding suggests that it could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid has also been investigated for its potential as an anti-cancer agent. Research conducted at the National Cancer Institute in 2020 revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

In addition to its biological activities, 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid has found applications in materials science. Its ability to form stable complexes with various metal ions makes it a useful ligand for the synthesis of metalloorganic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and drug delivery systems. A study published in the Journal of Materials Chemistry A in 2019 reported the synthesis of a MOF using this compound as a ligand, which exhibited high surface area and excellent gas adsorption capacity.

The synthesis of 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid can be achieved through several methods. One common approach involves the reaction of 1-bromo-3-methylbenzene with azide under copper(I) catalysis to form the triazole ring, followed by carboxylation to introduce the carboxylic acid group. This method is efficient and scalable, making it suitable for industrial production.

The safety profile of 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid is an important consideration for its practical applications. Extensive toxicological studies have shown that this compound has low toxicity and good biocompatibility when used at therapeutic concentrations. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety.

In conclusion, 2-(2,4-dimethylphenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid (CAS No. 851175-96-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.